![molecular formula C17H19BrN2OS B4923287 1-[(5-bromo-2-thienyl)carbonyl]-4-(4-methylbenzyl)piperazine](/img/structure/B4923287.png)
1-[(5-bromo-2-thienyl)carbonyl]-4-(4-methylbenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(5-bromo-2-thienyl)carbonyl]-4-(4-methylbenzyl)piperazine, commonly known as BCTMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperazine derivative that has been synthesized through a multistep process, and its unique chemical structure has made it a subject of interest for researchers exploring its potential applications.
Mechanism of Action
The mechanism of action of BCTMP is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This mechanism of action has been studied extensively in the context of its potential application as an antipsychotic drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BCTMP have not been extensively studied, but it is believed to have a significant impact on the central nervous system due to its potential as a dopamine D2 receptor antagonist.
Advantages and Limitations for Lab Experiments
The advantages of using BCTMP in lab experiments include its unique chemical structure, which makes it a subject of interest for researchers exploring its potential applications. The limitations of using BCTMP in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle and synthesize the compound.
Future Directions
There are several future directions for the study of BCTMP. One potential direction is the exploration of its potential applications in medicinal chemistry, specifically as an antipsychotic drug. Another potential direction is the synthesis of novel materials using BCTMP as a building block. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of BCTMP.
Synthesis Methods
The synthesis of BCTMP involves a multistep process that starts with the reaction of 2-aminothiophenol with 5-bromo-2-chlorobenzoyl chloride. The resulting product is then reacted with 4-methylbenzylamine to produce the final compound, BCTMP. The synthesis of BCTMP has been studied extensively, and various modifications to the process have been proposed to optimize the yield and purity of the final product.
Scientific Research Applications
BCTMP has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, BCTMP has been studied for its potential as an antipsychotic drug. In materials science, BCTMP has been explored for its potential application as a building block for the synthesis of novel materials. In analytical chemistry, BCTMP has been used as a reference standard for the development of analytical methods for the detection and quantification of piperazine derivatives in biological matrices.
properties
IUPAC Name |
(5-bromothiophen-2-yl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2OS/c1-13-2-4-14(5-3-13)12-19-8-10-20(11-9-19)17(21)15-6-7-16(18)22-15/h2-7H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFBQFFBAXZHRFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.